Cas no 1261900-58-6 (2-[4-(Piperidine-1-carbonyl)phenyl]isonicotinic acid)

• Product Name: 2-[4-(Piperidine-1-carbonyl)phenyl]isonicotinic acid
• CAS No: 1261900-58-6
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• MDL: MFCD18318666
• CID: 2762214
• PubChem ID: 53224614
• Update Time: 2025-11-01

2-[4-(Piperidine-1-carbonyl)phenyl]isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Piperidine-1-carbonyl)phenyl]Isonicotinic acid, 95%
• 2-[4-(PIPERIDINE-1-CARBONYL)PHENYL]ISONICOTINIC ACID
• DTXSID80688446
• MFCD18318666
• 1261900-58-6
• 2-[4-(Piperidine-1-carbonyl)phenyl]isonicotinic acid

• MDL： MFCD18318666
• Inchi： 1S/C18H18N2O3/c21-17(20-10-2-1-3-11-20)14-6-4-13(5-7-14)16-12-15(18(22)23)8-9-19-16/h4-9,12H,1-3,10-11H2,(H,22,23)
• InChI Key： RSOLLGIQYSGYML-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2C=C(C(=O)O)C=CN=2)=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 310.13174244Da
• Monoisotopic Mass: 310.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 2-[4-(Piperidine-1-carbonyl)phenyl]isonicotinic acid

Research Brief on 2-[4-(Piperidine-1-carbonyl)phenyl]isonicotinic acid (CAS: 1261900-58-6)

In recent years, the compound 2-[4-(Piperidine-1-carbonyl)phenyl]isonicotinic acid (CAS: 1261900-58-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-[4-(Piperidine-1-carbonyl)phenyl]isonicotinic acid involves a multi-step process that includes the coupling of isonicotinic acid derivatives with piperidine-based intermediates. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. The compound's molecular structure, which includes a piperidine carbonyl group and an isonicotinic acid moiety, is believed to contribute to its biological activity, particularly in modulating protein-protein interactions and enzyme inhibition.

One of the most notable applications of 2-[4-(Piperidine-1-carbonyl)phenyl]isonicotinic acid is its role as a potential inhibitor of specific kinases involved in inflammatory and oncogenic pathways. Preclinical studies have demonstrated its efficacy in reducing tumor growth in various cancer models, including breast and lung cancers. The compound's ability to selectively target kinases while minimizing off-target effects makes it a promising candidate for further drug development.

In addition to its anticancer properties, recent research has explored the compound's potential in treating neurodegenerative diseases. Preliminary data suggest that it may modulate neuroinflammatory pathways, offering a novel approach to conditions such as Alzheimer's and Parkinson's diseases. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The pharmacokinetic properties of 2-[4-(Piperidine-1-carbonyl)phenyl]isonicotinic acid have also been a focus of recent investigations. Studies indicate that the compound exhibits favorable bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. Advanced formulation strategies, such as nanoparticle-based delivery systems, are being explored to enhance its efficacy and reduce potential side effects.

Despite these promising findings, challenges remain in the clinical translation of 2-[4-(Piperidine-1-carbonyl)phenyl]isonicotinic acid. Issues such as dose optimization, long-term toxicity, and resistance mechanisms need to be addressed in future studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and bring this compound closer to clinical trials.

In conclusion, 2-[4-(Piperidine-1-carbonyl)phenyl]isonicotinic acid represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and favorable pharmacokinetic properties position it as a potential therapeutic agent for a range of diseases. Continued research and development efforts will be crucial to unlocking its full potential and translating laboratory findings into clinical applications.